3-Chloro-2-(3-methoxyphenyl)pyridine

• IUPAC Name: 3-chloro-2-(3-methoxyphenyl)pyridine
• InChI: InChI=1S/C12H10ClNO/c1-15-10-5-2-4-9(8-10)12-11(13)6-3-7-14-12/h2-8H,1H3
• InChI Key: VYJCYDSMUPQRGQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C2=C(C=CC=N2)Cl
• Molecular Formula: C12H10ClNO
• Molecular Weight: 219.66 g/mol
• CAS No.: 847225-98-3

Description

3-Chloro-2-(3-methoxyphenyl)pyridine is an organic compound with the molecular formula C12H10ClNO and a molecular weight of 219.67. It is a liquid at room temperature and is stored at temperatures between 2-8°C.

Molecular Structure Analysis

The InChI code for this compound is 1S/C12H10ClNO/c1-15-10-5-2-4-9(8-10)12-11(13)6-3-7-14-12/h2-8H,1H3. This indicates the presence of a pyridine ring with a chlorine atom at the 3rd position and a methoxyphenyl group at the 2nd position.

Physical and Chemical Properties Analysis

This compound is a liquid at room temperature.

Scientific Research Applications

Molecular Structure and Reactivity

• The molecular structures of related pyridinium chlorides, including compounds with methoxyphenyl groups, have been studied using X-ray diffraction and semiempirical calculations. These studies provide insights into the reactivity of pyridinium salts, particularly regarding the nucleophilic substitution of chlorine atoms (Kataeva et al., 1998).

Lithiation Pathways

• Research on the lithiation of methoxypyridine, a related compound, has been conducted using deuterated probes. This study reveals the criticality of specific protons on the pyridine nucleus for complete C-3 lithiation, suggesting complex lithiation mechanisms involving pyridine derivatives (Gros et al., 2003).

Spectroscopic Characterization and Crystal Structure

• The synthesis and thorough spectroscopic characterization of a compound with a methoxyphenyl ring on a pyridine structure have been reported. This includes the use of various spectroscopic methods and X-ray crystal analysis, contributing to a deeper understanding of similar pyridine-based compounds (Al‐Refai et al., 2016).

Insecticidal Activity

• Pyridine derivatives, including those with methoxyphenyl groups, have been studied for their insecticidal activities. This research highlights the potential of pyridine-based compounds in agricultural applications (Bakhite et al., 2014).

Development of Fluorescent Sensors

• Pyridine-pyridone scaffolds, including those with methoxyphenyl groups, have been developed for detecting Zn(2+) ions, demonstrating the use of pyridine derivatives in the creation of small molecular weight fluorescent probes (Hagimori et al., 2011).

Antimicrobial Activity

• Pyrazoline and cyanopyridine derivatives of pyridines, including methoxyphenyl groups, have been synthesized and screened for their antimicrobial activities. This indicates the potential of pyridine derivatives in therapeutic applications (Dangar et al., 2014).

Reactions with Pyridine

• Research on the reaction of caesium fluoroxysulphate with pyridine, leading to derivatives like methoxypyridine, has been conducted. This study is important for understanding the chemical reactions involving pyridine derivatives (Stavber et al., 1990).

Safety and Hazards

The compound is classified under the GHS07 hazard class. It has hazard statements H315, H319, and H335, indicating that it can cause skin irritation, serious eye irritation, and may cause respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and using only outdoors or in a well-ventilated area.

Mechanism of Action

Target of Action

It’s known that this compound is often used in chemical synthesis, particularly in suzuki–miyaura cross-coupling reactions .

Mode of Action

In the context of suzuki–miyaura cross-coupling reactions, this compound would likely act as a coupling partner, contributing to the formation of new carbon-carbon bonds .

Action Environment

The action of 3-Chloro-2-(3-methoxyphenyl)pyridine, like many chemical reactions, can be influenced by various environmental factors such as temperature, pH, and the presence of other chemicals . .

It’s primarily known for its role in chemical synthesis, particularly in Suzuki–Miyaura cross-coupling reactions .